Cas no 89994-83-2 (1H-Imidazole-2,4-dicarboxamide, 5-amino-)

1H-Imidazole-2,4-dicarboxamide, 5-amino- structure
89994-83-2 structure
Product Name:1H-Imidazole-2,4-dicarboxamide, 5-amino-
CAS No:89994-83-2
MF:C5H7N5O2
MW:169.141379594803
CID:583833
PubChem ID:67076405
Update Time:2025-04-19

1H-Imidazole-2,4-dicarboxamide, 5-amino- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2,4-dicarboxamide, 5-amino-
    • 4-amino-1H-imidazole-2,5-dicarboxamide
    • DTXSID90736381
    • SCHEMBL1560677
    • 89994-83-2
    • Inchi: 1S/C5H7N5O2/c6-2-1(3(7)11)9-5(10-2)4(8)12/h6H2,(H2,7,11)(H2,8,12)(H,9,10)
    • InChI Key: XTHDESSJNPYOEN-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(N)N=C(C(N)=O)N1)N

Computed Properties

  • Exact Mass: 169.05997448g/mol
  • Monoisotopic Mass: 169.05997448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 141Ų
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